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Compound of Interest

Compound Name: Methyl 5-oxopentanoate

Cat. No.: B1594885 Get Quote

Essential Safety and Handling Guide for Methyl
5-oxopentanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Methyl 5-oxopentanoate in a laboratory setting. Adherence to

these guidelines is critical for ensuring personnel safety and regulatory compliance.

I. Immediate Safety and Hazard Information
Methyl 5-oxopentanoate is a chemical that requires careful handling due to its potential

hazards. Based on available safety data, it is classified as a combustible liquid that can cause

skin and serious eye irritation.[1][2][3] It may also cause respiratory irritation.[3]

Primary Hazards:

Flammability: Combustible liquid.[1] Keep away from heat, sparks, open flames, and other

ignition sources.[4]

Skin Irritation: Causes skin irritation.[1][3]

Eye Irritation: Causes serious eye irritation.[1][3]
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Respiratory Irritation: May cause respiratory irritation.[3]

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the recommended PPE for handling Methyl 5-oxopentanoate.[5]

PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields (meeting EN166 or

ANSI Z87.1 standards). A face

shield is recommended if there

is a significant risk of

splashing.[5]

Protects against splashes that

could cause serious eye

irritation or injury.[5]

Hand Protection

Chemically resistant gloves

(e.g., nitrile or neoprene),

inspected before each use. For

extended contact, consider

double-gloving.[5]

Prevents skin contact and

potential irritation.[5]

Body Protection

A laboratory coat with long

sleeves and a solid front. For

larger quantities or increased

risk, a chemical-resistant apron

is advised.[5]

Minimizes skin exposure from

spills and contamination of

personal clothing.[5]

Respiratory Protection

Work in a well-ventilated area,

preferably under a chemical

fume hood.[5][6] If ventilation

is inadequate or aerosols are

generated, a NIOSH-approved

respirator is necessary.[5]

Minimizes the risk of

respiratory tract irritation from

inhalation.[5]

III. Quantitative Data Summary
The following table summarizes key quantitative data for Methyl 5-oxopentanoate.
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Property Value

Molecular Formula C6H10O3[1][7]

Molecular Weight 130.14 g/mol [1]

CAS Number 6026-86-4[1][7]

Physical Form Liquid[7]

Storage Temperature Sealed in dry, store in freezer, under -20°C[7]

IV. Operational Plan: Step-by-Step Handling
Protocol
A systematic approach to handling Methyl 5-oxopentanoate is crucial for minimizing risk.

1. Preparation:

Designate a specific, well-ventilated work area, preferably a chemical fume hood.[5]

Ensure an eyewash station and safety shower are readily accessible.[5][8]

Before handling, put on all required PPE as detailed in the table above.

Assemble all necessary equipment, including glassware, reagents, and a chemical spill kit.

2. Handling:

Use only in a well-ventilated area.[9]

Avoid contact with eyes, skin, and clothing.[9]

Wash hands thoroughly after handling.[9]

Keep the container tightly closed when not in use.[6]

Keep away from heat, sparks, and open flames.[9]
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Take measures to prevent the build-up of electrostatic charge.[6]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.[9]

Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[9]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. Get medical aid.[9]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical aid.[9]

V. Disposal Plan
Proper disposal of Methyl 5-oxopentanoate and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[4]

2. Storage of Waste:

Store the waste container in a cool, dry, well-ventilated area designated for hazardous

chemical waste.[4]

Keep the container tightly closed and away from ignition sources.[4]

3. Labeling:
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Clearly label the waste container as "Hazardous Waste" with the full chemical name, "Methyl
5-oxopentanoate," and list the associated hazards (e.g., "Combustible," "Irritant").[4]

4. Disposal Procedure:

Dispose of the chemical waste through a licensed disposal company.[5] Do not dispose of it

down the drain or in general waste.[5]

Contaminated Labware (e.g., gloves, wipes): Place in a designated, sealed, and clearly

labeled hazardous waste container.[5]

Empty Containers: Triple rinse with a suitable solvent. The rinsate should be collected and

disposed of as hazardous waste. Puncture the container to prevent reuse before disposal.[5]

VI. Experimental Workflow
The following diagram illustrates the safe handling and disposal workflow for Methyl 5-
oxopentanoate.
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Safe Handling and Disposal Workflow for Methyl 5-oxopentanoate
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Caption: Workflow for the safe handling and disposal of Methyl 5-oxopentanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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